1-(2-Bromoethyl)-4-(bromomethyl)benzene

• CAS No.: 79050-33-2
• Molecular Formula: C9H10Br2
• Molecular Weight: 277.98 g/mol
• IUPAC Name: 1-(2-bromoethyl)-4-(bromomethyl)benzene
• InChI: InChI=1S/C9H10Br2/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4H,5-7H2
• InChI Key: ZHUAKSGTDRKKNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCBr)CBr

Description

1-(2-Bromoethyl)-4-(bromomethyl)benzene is a bifunctional aromatic compound featuring two brominated alkyl substituents on a benzene ring. Its structure comprises a bromomethyl (-CH₂Br) group at the para position and a 2-bromoethyl (-CH₂CH₂Br) group. This compound serves as a versatile intermediate in organic synthesis, particularly in alkylation and cross-coupling reactions.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The reactivity and applications of 1-(2-Bromoethyl)-4-(bromomethyl)benzene are influenced by its substituents. Below is a comparative analysis with structurally related brominated aromatic compounds:

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	References
1-(2-Bromoethyl)-4-chlorobenzene	-CH₂CH₂Br (para), -Cl (para)	C₈H₈BrCl	Lower reactivity due to Cl vs. Br; used in halogen exchange reactions
1-(2-Bromoethyl)-4-nitrobenzene	-CH₂CH₂Br (para), -NO₂ (para)	C₈H₈BrNO₂	Enhanced electrophilicity from NO₂; precursor for pharmaceuticals
1-(2-Bromoethoxy)-4-methylbenzene	-OCH₂CH₂Br (para), -CH₃ (para)	C₉H₁₁BrO	Ether linkage increases stability; used in polymer chemistry
1-(Bromomethyl)-4-(trifluoromethoxy)benzene	-CH₂Br (para), -OCF₃ (para)	C₈H₆BrF₃O	Trifluoromethoxy group enhances lipophilicity; insecticidal agent
1-(Bromomethyl)-4-(4-tert-butylphenoxy)benzene	-CH₂Br (para), -O-C₆H₄-C(CH₃)₃ (para)	C₁₇H₁₉BrO	Bulky tert-butylphenoxy group modifies steric effects

Table 2: Comparative Reactivity in Alkylation Reactions

Compound	Base/Solvent	Yield (%)	Notes	References
1-(2-Bromoethyl)-4-methoxybenzene	K₂CO₃, CH₃CN	37%	Methoxy group reduces electrophilicity
1-(2-Bromoethyl)-3-(trifluoromethyl)benzene	K₂CO₃, CH₃CN	51%	CF₃ group enhances stability and yield
1-(Bromomethyl)-4-(trifluoromethoxy)benzene	NaCN, DMSO	40%	High insecticidal activity via CF₃O group

Spectroscopic and Physical Properties

• NMR Trends: Protons adjacent to electron-withdrawing groups (e.g., -NO₂, -CF₃) show downfield shifts in ¹H NMR. For example, the -CH₂Br protons in 1-(Bromomethyl)-4-(trifluoromethoxy)benzene resonate at δ 4.5–4.7 ppm due to deshielding by the trifluoromethoxy group .
• Melting Points: Brominated compounds with polar substituents (e.g., -NO₂) exhibit higher melting points. For instance, 4-Nitrophenethyl bromide (1-(2-Bromoethyl)-4-nitrobenzene) is a solid, while non-polar analogs like 1-(2-Bromoethyl)-4-methylbenzene are oils .